BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to 3-Bromo-4-
chloroisopropylbenzene

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

3-Bromo-4-
Compound Name: )
chloroisopropylbenzene

cat. No.: B1523851

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior
Application Scientist
Abstract

This technical guide provides a detailed overview of 3-Bromo-4-chloroisopropylbenzene, a
halogenated aromatic compound with significant potential as a chemical intermediate in various
fields, including pharmaceutical and agrochemical synthesis. This document consolidates
essential data, including its molecular and physical properties, structural information, and
nomenclature. The guide is intended to serve as a foundational resource for professionals
engaged in organic synthesis and drug development, offering insights into its chemical identity
and characteristics.

Chemical Identity and Molecular Structure

3-Bromo-4-chloroisopropylbenzene, systematically named 2-bromo-1-chloro-4-propan-2-
ylbenzene, is an organohalogen compound.[1][2] Its structure features a benzene ring
substituted with a bromine atom, a chlorine atom, and an isopropyl group. The relative
positions of these substituents are critical to its chemical reactivity and potential applications in
targeted synthesis.
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The molecular formula of this compound is COH10BrClI.[1][2] The presence of both bromine
and chlorine atoms on the aromatic ring, along with the alkyl isopropyl group, imparts a unique
combination of steric and electronic properties that can be exploited in synthetic chemistry.

Molecular Weight

The molecular weight of 3-Bromo-4-chloroisopropylbenzene is 233.53 g/mol .[1][2][3] This
value is crucial for stoichiometric calculations in chemical reactions and for various analytical
techniques, including mass spectrometry.

Structural Representation

The structural arrangement of atoms in 3-Bromo-4-chloroisopropylbenzene is a key
determinant of its chemical behavior.

Caption: 2D structure of 3-Bromo-4-chloroisopropylbenzene.

Physicochemical Properties and Identifiers

A comprehensive understanding of the physicochemical properties and standard identifiers is
essential for the safe handling, storage, and application of 3-Bromo-4-
chloroisopropylbenzene in a laboratory setting.
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Property Value Source

Molecular Formula C9H10BrClI [1112]

Molecular Weight 233.53 g/mol [11[2][3]
2-bromo-1-chloro-4-propan-2-

IUPAC Name [1]12]
ylbenzene

CAS Number 90350-25-7 [1]12]

2-Bromo-1-chloro-4-
Synonyms isopropylbenzene, 3-Bromo-4-  [1][2]

chloro isopropyl benzene

SMILES CC(C)C1=CC(=C(C=C1)CBr  [1]

NSVFYXVTWMTRCY-
INChl Key [11[2]
UHFFFAOYSA-N

Synthesis and Reactivity Insights

While detailed experimental protocols are beyond the scope of this guide, it is pertinent to
discuss the general synthetic strategies and expected reactivity of 3-Bromo-4-
chloroisopropylbenzene.

Potential Synthetic Routes

The synthesis of 3-Bromo-4-chloroisopropylbenzene can likely be achieved through
electrophilic aromatic substitution reactions.[1] A plausible approach would involve the
bromination of 4-chloroisopropylbenzene in the presence of a Lewis acid catalyst. The directing
effects of the chlorine and isopropyl groups on the aromatic ring will influence the
regioselectivity of the bromination reaction.

Another potential route could involve halogen exchange reactions, although this is often less
direct for aromatic systems.[1]

Caption: Plausible synthetic workflow for 3-Bromo-4-chloroisopropylbenzene.
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Applications in Research and Development

As a halogenated aromatic compound, 3-Bromo-4-chloroisopropylbenzene serves as a
valuable building block in organic synthesis. The presence of two distinct halogen atoms
(bromine and chlorine) at specific positions allows for selective functionalization through
various cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings. This
makes it an attractive intermediate for the synthesis of more complex molecules with potential
applications in:

o Pharmaceuticals: As a scaffold or intermediate for the synthesis of active pharmaceutical
ingredients (APIS).

e Agrochemicals: In the development of new pesticides and herbicides.

» Material Science: For the creation of novel polymers and functional materials.[1]

Safety and Handling

As with all halogenated organic compounds, 3-Bromo-4-chloroisopropylbenzene should be
handled with appropriate safety precautions in a well-ventilated laboratory fume hood. Personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn
at all times. For detailed safety information, it is imperative to consult the material safety data
sheet (MSDS) provided by the supplier.

Conclusion

3-Bromo-4-chloroisopropylbenzene is a key chemical intermediate with well-defined
molecular and physical properties. Its unique structure, featuring a combination of bromine,
chlorine, and an isopropyl group on a benzene ring, offers significant synthetic versatility. This
guide provides foundational knowledge for researchers and professionals, enabling them to
effectively utilize this compound in their research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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